Cas no 2171740-25-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• CAS No: 2171740-25-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6292336
• PubChem ID: 165545455
• Update Time: 2025-05-24

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid
• EN300-1490802
• 2171740-25-1
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2,2-dimethylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-5-14-22(23(29)27-16-26(2,3)24(30)31)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21-22H,4-5,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： AFEMYKOLULGCNE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS No. 2171740-25-1)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid (CAS No. 2171740-25-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a 2,2-dimethylpropanoic acid moiety, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this compound due to its stability and compatibility with modern automated peptide synthesizers.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and therapeutic peptide development. The Fmoc group in 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid serves as a temporary protecting group, which can be selectively removed under mild basic conditions, making it ideal for stepwise peptide elongation. This characteristic aligns with the growing trend toward green chemistry and sustainable synthesis, as it minimizes harsh reaction conditions.

The compound’s CAS No. 2171740-25-1 is often searched in conjunction with keywords like "Fmoc-amino acid applications", "peptide coupling reagents", and "SPPS protocols". These queries reflect the broader interest in optimizing peptide yield and purity, which are critical for applications in biopharmaceuticals and diagnostic reagents. Additionally, the 2,2-dimethylpropanoic acid segment contributes to the compound’s steric hindrance, reducing side reactions during synthesis—a feature highly valued in high-throughput screening environments.

Another area of interest is the compound’s role in click chemistry and bioorthogonal reactions, which are pivotal for targeted drug delivery systems. The Fmoc-protected hexanamido linker enables precise modifications, catering to the rising demand for site-specific bioconjugation. This aligns with current research trends focusing on antibody-drug conjugates (ADCs) and personalized medicine, where controlled functionalization is paramount.

From a technical perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2,2-dimethylpropanoic acid exhibits excellent solubility in common organic solvents like DMF and DCM, facilitating its integration into automated synthesis workflows. Its stability under acidic conditions also makes it suitable for tandem deprotection strategies, a topic frequently explored in peptide chemistry forums and academic publications.

In summary, CAS No. 2171740-25-1 represents a critical tool for modern peptide research, addressing key challenges in synthetic efficiency and functional diversity. Its relevance to biotechnology and therapeutic development ensures its continued prominence in scientific literature and industrial applications.